Ethyl 5-bromo-3-methyl-1-benzofuran-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 5-bromo-3-methyl-1-benzofuran-2-carboxylate is a chemical compound with the CAS Number: 565192-82-7 . It has a molecular weight of 362.02 . The compound is almost planar, with a maximum atomic deviation of 0.024(5)Å .
Synthesis Analysis
The synthesis of benzofuran derivatives has been a topic of interest in recent years . Various methods have been discovered for constructing benzofuran rings . For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade . Another benzofuran ring is constructed by proton quantum tunneling .Molecular Structure Analysis
The benzofuran fused-ring system is almost planar, with a maximum atomic deviation of 0.024(5)Å . The carboxyl -CO(2) fragment is aligned at 4.8(7)° with respect to the fused-ring plane .Scientific Research Applications
Synthesis and Characterization
Research has focused on synthesizing various benzofuran derivatives, including Ethyl 5-bromo-3-methyl-1-benzofuran-2-carboxylate, for their potential applications. Kumari et al. (2019) detailed the synthesis and antimicrobial screening of benzofuran aryl ureas and carbamates, starting from bromo salicylaldehyde and diethyl bromomalonate to obtain benzofuran derivatives, including the target compound. These derivatives were then evaluated for their antimicrobial activities, showcasing the importance of structural manipulation in discovering bioactive compounds (Kumari et al., 2019).
Biological Activities
Further research into the biological applications of benzofuran compounds, such as Ethyl 5-bromo-3-methyl-1-benzofuran-2-carboxylate, reveals their significance in medicinal chemistry. Mubarak et al. (2007) synthesized new benzofuran derivatives and tested them for anti-HIV activities. These compounds showed potential in inhibiting HIV-1 and HIV-2 replication, highlighting the benzofuran scaffold's relevance in designing antiviral agents (Mubarak et al., 2007).
Antimicrobial Screening
The antimicrobial properties of benzofuran derivatives, including Ethyl 5-bromo-3-methyl-1-benzofuran-2-carboxylate, have been a focus area, indicating these compounds' potential in addressing bacterial resistance. Sanjeeva et al. (2021) synthesized a series of benzofuran-based triazoles from 5-bromobenzofuran-2-carboxylic acid and evaluated their antimicrobial efficacy against various bacterial strains, demonstrating the versatility of benzofuran derivatives in developing new antimicrobial agents (Sanjeeva et al., 2021).
Chemical Properties and Reactivity
Studies also explore the chemical reactivity of benzofuran derivatives for constructing complex molecular architectures. Pergomet et al. (2017) reported the first total synthesis of a benzofuran derivative isolated from natural sources, showcasing the compound's utility in synthesizing natural product analogs and highlighting the strategic use of benzofuran derivatives in synthetic organic chemistry (Pergomet et al., 2017).
Future Directions
Benzofuran compounds have attracted much attention due to their biological activities and potential applications as drugs . The development of promising compounds with target therapy potentials and little side effects is the main goal of medical researchers . Literature has shown that some substituted benzofurans have dramatic anticancer activities .
properties
IUPAC Name |
ethyl 5-bromo-3-methyl-1-benzofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrO3/c1-3-15-12(14)11-7(2)9-6-8(13)4-5-10(9)16-11/h4-6H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJZILNCGMYSKQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
150612-59-2 |
Source
|
Record name | ethyl 5-bromo-3-methyl-1-benzofuran-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.